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Compound of Interest

Compound Name: 2,4-Dichloro-5-nitropyrimidine

Cat. No.: B015318 Get Quote

Essential Safety and Handling Guide for 2,4-
Dichloro-5-nitropyrimidine
This guide provides critical safety protocols, operational procedures, and disposal plans for

handling 2,4-Dichloro-5-nitropyrimidine in a laboratory setting. Adherence to these guidelines

is essential for ensuring the safety of all personnel.

Hazard Identification and Personal Protective
Equipment (PPE)
2,4-Dichloro-5-nitropyrimidine is a hazardous chemical that poses several risks. It is known

to cause skin and serious eye irritation, and may cause respiratory irritation. It may also be

harmful if swallowed, inhaled, or absorbed through the skin.[1] Under fire conditions, it can emit

toxic fumes, including nitrogen oxides, carbon monoxide, and hydrogen chloride gas.[1][2]

Due to these hazards, the following personal protective equipment (PPE) is mandatory when

handling this compound:

Eye Protection: Chemical safety goggles or a face shield are required.[1][3]

Hand Protection: Wear compatible, chemical-resistant gloves. Always inspect gloves for

integrity before use.[1][3]
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Body Protection: A fully-buttoned laboratory coat or other protective clothing is necessary to

prevent skin contact.[1][3]

Respiratory Protection: All handling operations should be conducted within a certified

chemical fume hood to avoid inhalation of dust or vapors.[3][2] If there is a risk of dust

formation, a NIOSH-approved N95 dust mask or equivalent respirator should be used.[1]

Chemical Properties and Specifications
Key physical and chemical properties of 2,4-Dichloro-5-nitropyrimidine are summarized

below.

Property Value Citations

Molecular Formula C₄HCl₂N₃O₂ [1][4]

Molecular Weight 193.98 g/mol [1][4]

Appearance
Light yellow to yellow solid or

powder
[5][6][7]

Melting Point 28-32 °C [5]

Boiling Point
326 °C (at atmospheric

pressure)
[1]

0.9 °C (at 0.5 mmHg) [5]

Density ~1.74 g/cm³ (at 20 °C) [1][6]

Flash Point >110 °C [1][6]

Water Solubility 1.0 g/L (at 25 °C) [1]

Operational Plan: Step-by-Step Handling Protocol
All procedures must be performed in a designated area, such as a chemical fume hood, and

eyewash stations and safety showers must be readily accessible.[2]

Preparation:
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Before beginning work, ensure all required PPE is correctly worn.

Confirm that the chemical fume hood is functioning properly.

Prepare all necessary equipment and reagents to minimize movement and potential for

spills.

Handling:

Avoid direct contact with the chemical. Do not get it in eyes, on skin, or on clothing.[2]

Avoid breathing in dust or fumes.[2][6]

Weigh and transfer the chemical carefully to prevent the generation of dust.

Keep the container tightly closed when not in use.[3][2]

In Case of Exposure or Spills:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, separating the eyelids with fingers. Seek immediate medical attention.[1][2]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and shoes. Seek medical advice if irritation occurs.[1][2][8]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][2]

Small Spills: Wearing appropriate PPE, sweep up the spilled material, place it in a sealed

bag or container for waste disposal, and avoid raising dust. Ventilate the area and wash

the spill site after the material has been collected.[1][3]

Large Spills: Evacuate the area immediately and contact your institution's Environmental

Health and Safety (EHS) department.[3]
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1. Preparation Phase

2. Handling Phase

3. Spill Management

4. Disposal Phase
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Verify Fume Hood Operation

Set Up Work Area

Handle Chemical in Hood
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Operation CompleteSpill Occurs
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Proceed to Cleanup

Contain & Absorb Spill

Initiate Spill Protocol

Collect Absorbed Material

Clean Spill Area

Dispose of Spill Waste

Place in Labeled, Sealed
Hazardous Waste Container

Store in Designated Area

Arrange Professional Disposal
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Caption: Workflow for handling 2,4-Dichloro-5-nitropyrimidine from preparation to disposal.
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Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

Collect all waste, including unused 2,4-Dichloro-5-nitropyrimidine and any contaminated

materials (e.g., gloves, absorbent pads, paper towels), in a designated, leak-proof, and

sealable container that is chemically compatible.[3]

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "2,4-
Dichloro-5-nitropyrimidine," and an indication of its hazards (e.g., "Irritant," "Toxic").[3]

Segregation and Storage:

Do not mix this waste with other chemical waste streams.[3] It is incompatible with strong

oxidizing agents, strong acids, and strong bases.[3][2]

Store the sealed waste container in a cool, dry, and well-ventilated satellite accumulation

area, away from heat or ignition sources.[3] Utilize secondary containment to prevent

spills.[3]

Final Disposal:

The ultimate disposal of the hazardous waste must be conducted by a licensed

professional disposal company or your institution's EHS department in accordance with all

local, regional, and national regulations.[3][2][6] Do not pour waste down the drain.[3][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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